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Compound of Interest

Compound Name:
4-(Chloromethyl)pyridine

hydrochloride

Cat. No.: B042278 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4-(Chloromethyl)pyridine
hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-
(chloromethyl)pyridine hydrochloride (CAS No. 1822-51-1). The following sections detail the

known hazards, personal protective equipment, emergency procedures, and handling and

storage protocols to ensure the safety of laboratory personnel.

Hazard Identification and Classification
4-(Chloromethyl)pyridine hydrochloride is classified as a hazardous chemical. It is harmful if

swallowed and causes severe skin burns and eye damage.[1][2] It may also be corrosive to

metals.[3][4]

GHS Hazard Statements:

H302: Harmful if swallowed.

H314: Causes severe skin burns and eye damage.

H290: May be corrosive to metals.[3][4]
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Signal Word: Danger[1][2]

Physical and Chemical Properties
A summary of the known physical and chemical properties of 4-(chloromethyl)pyridine
hydrochloride is provided in the table below.

Property Value Source(s)

CAS Number 1822-51-1 [1][2]

Molecular Formula C₆H₆ClN · HCl

Molecular Weight 164.03 g/mol [5]

Appearance
White to off-white crystalline

solid or powder
[6]

Melting Point 166-173 °C (lit.)

Water Solubility 750 g/L (20 °C) [7]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize the risk of exposure.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[1][8]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[1][4]

Avoid contact with skin, eyes, and clothing.[1][8]

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.[8][9]

Do not eat, drink, or smoke when using this product.[1][9]

Wash hands and any exposed skin thoroughly after handling.[1][2][3]
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Storage:

Store in a dry, cool, and well-ventilated place.[1][2][8]

Keep the container tightly closed.[1][2][8]

Store in a corrosives area.[1][2][8]

Store locked up.[1][2][3]

Keep away from incompatible materials such as strong oxidizing agents.[1][2][8]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling 4-(chloromethyl)pyridine
hydrochloride.

PPE Type Specifications Source(s)

Eye/Face Protection
Wear tightly fitting safety

goggles or a face shield.
[9]

Skin Protection

Wear protective gloves (e.g.,

nitrile rubber) and a lab coat.

Ensure all skin is covered.

[9]

Respiratory Protection

If working outside a fume hood

or if dust/aerosols are

generated, use a NIOSH-

approved respirator with a P3

(EN 143) filter cartridge.

[8]

Emergency Procedures
First Aid Measures
In case of exposure, follow these first aid protocols immediately.
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Exposure Route First Aid Protocol Source(s)

Eye Contact

Immediately rinse with plenty

of water, also under the

eyelids, for at least 15 minutes.

Immediate medical attention is

required.

[1][2]

Skin Contact

Take off immediately all

contaminated clothing. Wash

off immediately with soap and

plenty of water for at least 15

minutes. Immediate medical

attention is required.

[1][2]

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. Immediate medical

attention is required.

[1][2]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Call a

physician or poison control

center immediately.

[1][2]

Spill Response
In the event of a spill, follow the workflow outlined below.
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Spill Response Protocol

Spill Detected

Evacuate Immediate Area

Ensure Adequate Ventilation

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill with Inert Material
(e.g., sand, vermiculite)

Carefully Sweep or Shovel
into a Suitable, Labeled Container

Clean Spill Area with a Suitable Solvent
Followed by Soap and Water

Decontaminate all Equipment Used

Dispose of Waste as Hazardous Material

Report the Incident to
EH&S or Supervisor

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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First Aid Decision Pathway
The following diagram illustrates the decision-making process for administering first aid based

on the route of exposure.

First Aid Decision Pathway

Exposure to 4-(Chloromethyl)pyridine
hydrochloride Occurs

Determine Route of Exposure

Eye Contact

Eyes

Skin Contact

Skin

Inhalation

Inhalation

Ingestion

Ingestion

Immediately Flush Eyes with Water
for at least 15 minutes

Immediately Remove
Contaminated Clothing Move to Fresh Air Rinse Mouth

Seek Immediate
Medical Attention

Wash Skin with Soap and Water
for at least 15 minutes

If Not Breathing,
Give Artificial Respiration

Yes No

Do NOT Induce Vomiting
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Click to download full resolution via product page

Caption: Decision pathway for first aid response.

Toxicology Information
4-(Chloromethyl)pyridine hydrochloride is harmful if swallowed.[1][2] It is classified as Acute

oral toxicity, Category 4.[1] High concentrations are extremely destructive to tissues of the

mucous membranes, upper respiratory tract, eyes, and skin.[5]

Disposal Considerations
Dispose of contents and container to an approved waste disposal plant.[1][2][3] Waste

generators must consult state and local hazardous waste regulations to ensure complete and

accurate classification.[8] Do not let this chemical enter the environment.[1]

Fire-Fighting Measures
In case of fire, use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[8][10]

Firefighters should wear self-contained breathing apparatus and full protective gear.[1][8]

Hazardous combustion products include nitrogen oxides (NOx), carbon monoxide (CO), carbon

dioxide (CO2), and hydrogen chloride gas.[1][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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